Cas no 1361750-22-2 (3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile)

• Product Name: 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361750-22-2
• MF: C₁₃H₉Cl₂N₃
• MW: 278.136660337448
• CID: 4912835
• Update Time: 2025-05-21

3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H9Cl2N3/c14-10-4-9(5-11(15)6-10)13-12(17)3-8(1-2-16)7-18-13/h3-7H,1,17H2
• InChI Key： XXTZCPSOBNWJAF-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C1C(=CC(CC#N)=CN=1)N)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 317
• XLogP3: 2.7
• Topological Polar Surface Area: 62.7

Additional information on 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile

3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile: A Comprehensive Overview

3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile, also known by its CAS registry number 1361750-22-2, is a highly specialized organic compound with significant applications in the field of medicinal chemistry and drug discovery. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into the chemical properties, synthesis methods, biological applications, and recent advancements related to this compound.

The molecular structure of 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile is characterized by a pyridine ring substituted with an amino group at position 3, a dichlorophenyl group at position 2, and an acetonitrile group at position 5. This combination of functional groups imparts the compound with distinct electronic and steric properties, making it a valuable substrate for various chemical transformations. The presence of the amino group introduces nucleophilic character, while the acetonitrile group adds electrophilic potential, creating a versatile platform for further modification.

Recent studies have highlighted the potential of 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile as a lead compound in the development of novel therapeutic agents. Researchers have explored its role in inhibiting key enzymes involved in cancer progression, such as kinases and proteases. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent anti-proliferative activity against several cancer cell lines, suggesting its potential as an anti-tumor agent.

The synthesis of CAS No. 1361750-22-2 involves a multi-step process that typically begins with the preparation of the dichlorophenyl pyridine derivative. This is followed by nucleophilic substitution or coupling reactions to introduce the amino and acetonitrile groups. The choice of reagents and reaction conditions plays a critical role in achieving high yields and maintaining the integrity of the sensitive functional groups.

In terms of pharmacokinetics, 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile has shown favorable absorption profiles in preclinical models. Its ability to penetrate cellular membranes efficiently makes it an attractive candidate for drug delivery systems targeting intracellular pathogens or diseases such as viral infections and neurodegenerative disorders.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Molecular docking studies have revealed that it interacts effectively with key residues in target proteins, providing insights into its mechanism of action. These findings have been corroborated by experimental data from in vitro assays, reinforcing its potential as a lead molecule for drug development.

In conclusion, 3-Amino-2-(3,5-dichlorophenyl)pyridine-5-acetonitrile (CAS No. 1361750-22-2) represents a significant advancement in the field of medicinal chemistry. Its unique structure, coupled with promising biological activities and recent research findings, positions it as a valuable asset in the quest for novel therapeutic interventions. As ongoing studies continue to uncover its full potential, this compound is poised to make a substantial impact on future drug discovery efforts.